Cas no 3420-72-2 (Flavokawain A)

• Product Name: Flavokawain A
• CAS No: 3420-72-2
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• MDL: MFCD00017174
• CID: 322699
• PubChem ID: 354334221
• Update Time: 2025-09-28

Flavokawain A Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxy-4,6-dimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• (1-(2-HYDROXY-4,6-DIMETHOXYPHENYL)-3-(4-METHOXYPHENYL)-2-PROPEN-1-ONE
• 2-Hydroxy-4,4,6-Trimethoxychalcone
• 2'-Hydroxy-4.4'.6'-trimethoxychalcone
• 2-Propen-1-one,1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(4-methoxyphenyl)-
• Flavokawain A
• HYDROXY-4,4',6'-TRIMETHOXYCHALCONE, 2'-(RG)
• 2′-Hydroxy-4,4′,6′-triMethoxychalcone
• 2'-Hydroxy-4,4',6'-trimethoxy
• 2'-hydroxy-4,4',6'-trimethoxy-chalcone
• 2'-Hydroxy-4,4',6'-trimethoxy-trans-chalcone
• 2'-hydroxy-4',6'-dimethoxyphenyl-4-methoxystyrylketone
• Flavokavin A
• flavokawain-A
• FLAVOKAWIN A
• 2'-Hydroxy-4,4',6'-trimethoxychalcone
• 2'-Hydroxy-4
• [ "2'-Hydroxy-4", "4'", "6'-trimethoxychalcone" ]
• Flavokavain A
• (E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• MLS002608040
• (2E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• CGIBCVBDFUTMPT-RMKNXTFCSA-N
• NSC37445
• BDBM50360495
• s5600
• (E)-1-(2-hydroxy-4,6-di
• NSC-37445
• HY-N2420
• SMR001490973
• (2E)-1-(2-Hydroxy-4,6-dimethoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one
• CHEBI:157725
• Q5458164
• CS-0022627
• 2'-Hydroxy-4,4',6'-trimethoxychalcone, 98%
• DTXSID601317535
• SCHEMBL2289188
• AKOS015915333
• CHEMBL243829
• 4-Methoxyflavokawain B
• A875070
• UNII-8OM2XZ2ZM3
• FLAVOKAVAIN A(P)
• 2-Propen-1-one, 1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(4-methoxyphenyl)-, (2E)-
• 3420-72-2
• SCHEMBL2289181
• AS-72376
• MFCD00017174
• 2-Propen-1-one, 1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(4-methoxyphenyl)-
• 37951-13-6
• 64680-84-8
• (E)-1-(2-hydroxy-4,6-dimethoxy-phenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• 8OM2XZ2ZM3
• CCG-267628
• J-019499
• AKOS030231179
• C18H18O5
• 6'-hydroxy-2',4,4'-trimethoxychalcone
• DTXSID701285842
• CGIBCVBDFUTMPT-UHFFFAOYSA-N
• H1571
• FT-0700037
• FT-0612542
• (2E)-1-(2-Hydroxy-4,6-dimethoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one; 4-Methoxyflavokawain B; Flavokavin A; Flavokawain A; (E)-1-(2-Hydroxy-4,6-dimethoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one;
• (trans)-2'-Hydroxy-4,4',6'-trimethoxychalcone; Flavokawain A
• DA-73377

• MDL： MFCD00017174
• Inchi： 1S/C18H18O5/c1-21-13-7-4-12(5-8-13)6-9-15(19)18-16(20)10-14(22-2)11-17(18)23-3/h4-11,20H,1-3H3/b9-6+
• InChI Key： CGIBCVBDFUTMPT-RMKNXTFCSA-N
• SMILES： O(C)C1C=C(C=C(C=1C(/C=C/C1C=CC(=CC=1)OC)=O)O)OC

Computed Properties

• Exact Mass: 314.11500
• Monoisotopic Mass: 314.115424
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.8
• Molecular Weight: 314.3

Experimental Properties

• Color/Form: Orange powder
• Density: 1.207
• Melting Point: 112.0 to 116.0 deg-C
• Boiling Point: 529.9℃ at 760 mmHg
• Flash Point: 193.2°C
• Refractive Index: 1.599
• Solubility: 10.02 mg/L @ 25 °C (est)
• PSA: 64.99000
• LogP: 3.31410
• Solubility: Not determined

Flavokawain A Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Flavokawain A

Flavokawain A (CAS No. 3420-72-2): An Overview of Its Chemical Properties and Biological Activities

Flavokawain A (CAS No. 3420-72-2) is a naturally occurring chalcone derivative isolated from the roots of Piper methysticum, commonly known as kava. This compound has garnered significant attention in recent years due to its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This comprehensive overview aims to provide a detailed insight into the chemical structure, pharmacological effects, and potential therapeutic applications of Flavokawain A.

Chemical Structure and Properties

Flavokawain A is a chalcone with the molecular formula C₁₆H₁₄O₅. It features a characteristic α,β-unsaturated ketone moiety, which is essential for its biological activities. The compound's structure includes two aromatic rings connected by a conjugated double bond system, making it highly reactive and capable of forming stable complexes with various biomolecules. The presence of hydroxyl groups further enhances its solubility and reactivity, contributing to its pharmacological effects.

Biological Activities

Anti-inflammatory Effects: Recent studies have demonstrated that Flavokawain A exhibits potent anti-inflammatory properties. In vitro experiments using human peripheral blood mononuclear cells (PBMCs) have shown that Flavokawain A can significantly inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Flavokawain A may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Antioxidant Activity: The antioxidant properties of Flavokawain A have been extensively studied. Research has shown that it can effectively scavenge free radicals and prevent oxidative damage to cellular components. In a study published in the Journal of Agricultural and Food Chemistry, Flavokawain A was found to exhibit strong antioxidant activity, comparable to that of well-known antioxidants like vitamin C and E. This property makes it a promising candidate for preventing oxidative stress-related disorders.

Cytotoxicity Against Cancer Cells: One of the most exciting areas of research involving Flavokawain A is its potential as an anticancer agent. Several studies have reported that Flavokawain A can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. For instance, a study published in the journal Cancer Letters found that Flavokawain A selectively induced apoptosis in human breast cancer cells by activating the intrinsic mitochondrial pathway. These findings highlight the potential of Flavokawain A as a novel therapeutic agent for cancer treatment.

Mechanisms of Action:

The biological activities of Flavokawain A strong > are attributed to its ability to modulate multiple signaling pathways. For instance, its anti-inflammatory effects are mediated through the inhibition of nuclear factor-kappa B (NF-κB) activation, a key regulator of inflammation. Additionally, the compound's antioxidant properties are linked to its ability to upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). In cancer cells, < strong > Flavokawain A strong > has been shown to induce cell cycle arrest and apoptosis by targeting specific proteins involved in cell survival and proliferation. p > < p >< strong > Potential Therapeutic Applications: strong > p > < p >Given its diverse biological activities, strong > Flavokawain A strong > holds significant promise for various therapeutic applications. Its anti-inflammatory properties make it a potential candidate for treating chronic inflammatory conditions. The compound's antioxidant activity suggests its use in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its cytotoxic effects on cancer cells highlight its potential as an anticancer agent. p > < p >< strong > Current Research and Future Directions: strong > p > < p >While the current body of research on strong > Flavokawain A strong > is promising, further studies are needed to fully elucidate its mechanisms of action and optimize its therapeutic potential. Ongoing clinical trials are evaluating the safety and efficacy of strong > Flavokawain A strong > in various disease models. Additionally, efforts are being made to develop more stable and bioavailable formulations of the compound for clinical use. p > < p >< strong > Conclusion: strong > p > < p >< strong > Flavokawain A strong > (CAS No. 3420-72-2) is a multifaceted natural compound with significant biological activities. Its anti-inflammatory, antioxidant, and anticancer properties make it a promising candidate for various therapeutic applications. As research continues to advance our understanding of this compound, it is likely that new avenues for its use in medicine will be discovered. p > article > response >